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Introduction

Trehalose, a naturally occurring disaccharide, has emerged as a promising therapeutic agent
in the study of neurodegenerative diseases.[1][2][3][4] Its neuroprotective properties are
attributed to its ability to enhance autophagy, stabilize proteins, reduce protein aggregation,
and mitigate neuroinflammation.[1][2][3][4] This document provides detailed application notes
and experimental protocols for the use of trehalose in animal models of Alzheimer's Disease
(AD), Parkinson's Disease (PD), Huntington's Disease (HD), and Amyotrophic Lateral Sclerosis
(ALS).

Mechanism of Action

Trehalose exerts its neuroprotective effects through multiple pathways. A primary mechanism
is the induction of autophagy, the cellular process responsible for clearing damaged organelles
and misfolded proteins.[1][3][4] Notably, trehalose induces autophagy through an mTOR-
independent pathway, which may offer advantages over mTOR-dependent inducers.[5][6][7][8]
[9] It has been shown to activate Transcription Factor EB (TFEB), a master regulator of
lysosomal biogenesis and autophagy.[1][10] Additionally, trehalose can act as a chemical
chaperone, stabilizing protein structures and preventing the aggregation of pathogenic proteins
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such as amyloid-beta (ApB), tau, alpha-synuclein (a-syn), and mutant huntingtin (mHtt).[1][2][11]
[12]

Signaling Pathways of Trehalose
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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